3-{[4-(tert-butyl)benzyl]sulfanyl}-4-(4-fluorobenzyl)-5-(trifluoromethyl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-tert-butylphenyl)methylsulfanyl]-4-[(4-fluorophenyl)methyl]-5-(trifluoromethyl)-1,2,4-triazole
• InChI: InChI=1S/C21H21F4N3S/c1-20(2,3)16-8-4-15(5-9-16)13-29-19-27-26-18(21(23,24)25)28(19)12-14-6-10-17(22)11-7-14/h4-11H,12-13H2,1-3H3
• InChI Key: OJUKTKLABRNDCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CSC2=NN=C(N2CC3=CC=C(C=C3)F)C(F)(F)F
• Molecular Formula: C21H21F4N3S
• Molecular Weight: 423.5 g/mol

Description

The compound “3-{[4-(tert-butyl)benzyl]sulfanyl}-4-(4-fluorobenzyl)-5-(trifluoromethyl)-4H-1,2,4-triazole” is a chemical with the molecular formula C21H21F4N3S and a molecular weight of 423.4701528.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Given the molecular formula and weight mentioned above, one can infer that this compound is likely to be a solid at room temperature. Other properties like melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Synthesis and Functionalization

Triazole compounds, including those with tert-butyl and fluorobenzyl substituents, are integral in synthesizing various heterocyclic compounds. For instance, the acid-catalyzed tert-butylation of 4-nitro-1,2,3-triazole has been demonstrated, providing a pathway for selective synthesis of nitro-triazole derivatives. This methodology underscores the flexibility in modifying triazole compounds for specific research applications (Filippova et al., 2012).

Material Science Applications

Triazole derivatives have shown potential in material science, particularly in the development of proton exchange membranes. For instance, sulfonated polytriazoles synthesized from fluorinated monomers exhibit high thermal and chemical stability, low water uptake, and significant proton conductivity. These properties make them suitable for applications in fuel cell technologies (Singh et al., 2014).

Pharmaceutical Research

In pharmaceutical research, triazole compounds have been explored for their antiproliferative and antilipolytic activities. A series of bis[5-(R-sulfanyl)-1,2,4-triazol-3-yl)benzenes were synthesized and evaluated against obesity-related colorectal cells and pancreatic lipase, showing promise as lead compounds for antidiabesity and antineoplastic therapies (Shkoor et al., 2021).

Environmental Applications

The selective separation of aqueous sulfate anions via crystallization of sulfate–water clusters utilizing triazole derivatives highlights an innovative approach to addressing water purification challenges. This method demonstrates the potential for triazole compounds in environmental applications, particularly in selective ion separation processes (Luo et al., 2017).